5-fluoro-2-methyl-N-(piperidin-4-ylmethyl)benzamide

• IUPAC Name: 5-fluoro-2-methyl-N-(piperidin-4-ylmethyl)benzamide
• InChI: InChI=1S/C14H19FN2O/c1-10-2-3-12(15)8-13(10)14(18)17-9-11-4-6-16-7-5-11/h2-3,8,11,16H,4-7,9H2,1H3,(H,17,18)
• InChI Key: RBMNSLHPHRBPEU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)F)C(=O)NCC2CCNCC2
• Molecular Formula: C14H19FN2O
• Molecular Weight: 250.31 g/mol

Description

5-fluoro-2-methyl-N-(piperidin-4-ylmethyl)benzamide, also known as FPBM, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, drug discovery, and neuroscience. FPBM is a member of the benzamide family, which is known for its diverse pharmacological activities.

Mechanism of Action

5-fluoro-2-methyl-N-(piperidin-4-ylmethyl)benzamide acts as a selective dopamine D3 receptor antagonist, which is believed to be responsible for its pharmacological effects. The dopamine D3 receptor is involved in the regulation of mood, motivation, and reward. By blocking this receptor, this compound can modulate dopamine signaling and produce its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to modulate the activity of several neurotransmitters, including dopamine, serotonin, and norepinephrine. It has also been shown to increase the expression of brain-derived neurotrophic factor (BDNF), which is involved in the growth and survival of neurons. These effects may contribute to this compound's therapeutic potential in various neurological disorders.

Advantages and Limitations for Lab Experiments

5-fluoro-2-methyl-N-(piperidin-4-ylmethyl)benzamide has several advantages for use in laboratory experiments. It is highly selective for the dopamine D3 receptor, which allows for precise modulation of dopamine signaling. It is also stable and easy to synthesize, making it suitable for large-scale production. However, this compound has limitations in terms of its solubility and bioavailability, which may affect its efficacy in vivo.

Future Directions

There are several potential future directions for research on 5-fluoro-2-methyl-N-(piperidin-4-ylmethyl)benzamide. One area of interest is the development of more potent and selective dopamine D3 receptor antagonists based on the structure of this compound. Another area of interest is the investigation of this compound's potential therapeutic applications in other neurological disorders, such as schizophrenia and addiction. Additionally, the development of novel drug delivery systems may improve the bioavailability of this compound and enhance its therapeutic efficacy. Overall, this compound has significant potential for further research and development in the field of medicinal chemistry and neuroscience.

Synthesis Methods

The synthesis of 5-fluoro-2-methyl-N-(piperidin-4-ylmethyl)benzamide involves the reaction of 5-fluoro-2-methylbenzoic acid with piperidine and formaldehyde. The resulting product is then treated with thionyl chloride and ammonia to obtain this compound. The synthesis of this compound has been optimized to achieve high yields and purity, making it suitable for large-scale production.

Scientific Research Applications

5-fluoro-2-methyl-N-(piperidin-4-ylmethyl)benzamide has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been shown to exhibit antipsychotic, anxiolytic, and antidepressant-like effects in animal models. This compound has also been investigated for its potential use as a therapeutic agent for the treatment of Parkinson's disease and other neurodegenerative disorders.